(2,4-dimethoxybenzyl)(3-fluorobenzyl)amine

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-1-(3-fluorophenyl)methanamine
• InChI: InChI=1S/C16H18FNO2/c1-19-15-7-6-13(16(9-15)20-2)11-18-10-12-4-3-5-14(17)8-12/h3-9,18H,10-11H2,1-2H3
• InChI Key: CDNYMYVSISPXEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNCC2=CC(=CC=C2)F)OC
• Molecular Formula: C16H18FNO2
• Molecular Weight: 275.32 g/mol

Description

(2,4-dimethoxybenzyl)(3-fluorobenzyl)amine, also known as FDBA, is a chemical compound that has gained attention in scientific research due to its potential use in the development of new drugs. FDBA belongs to the class of organic compounds known as benzylamines, which are commonly used in the synthesis of pharmaceuticals and other bioactive compounds.

Mechanism of Action

The mechanism of action of (2,4-dimethoxybenzyl)(3-fluorobenzyl)amine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
(2,4-dimethoxybenzyl)(3-fluorobenzyl)amine has been shown to have a number of biochemical and physiological effects, including the ability to induce apoptosis (cell death) in cancer cells, as well as the ability to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using (2,4-dimethoxybenzyl)(3-fluorobenzyl)amine in lab experiments is that it is relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation is that more research is needed to fully understand the mechanism of action of (2,4-dimethoxybenzyl)(3-fluorobenzyl)amine and its potential side effects.

Future Directions

There are several future directions for research involving (2,4-dimethoxybenzyl)(3-fluorobenzyl)amine. One area of interest is the development of new drugs that incorporate (2,4-dimethoxybenzyl)(3-fluorobenzyl)amine as a key component. Another area of interest is the exploration of (2,4-dimethoxybenzyl)(3-fluorobenzyl)amine's potential use in the treatment of other types of cancer, as well as its potential use in other areas of medicine. Additionally, more research is needed to fully understand the mechanism of action of (2,4-dimethoxybenzyl)(3-fluorobenzyl)amine and its potential side effects.

Synthesis Methods

The synthesis of (2,4-dimethoxybenzyl)(3-fluorobenzyl)amine involves a series of chemical reactions, starting with the reaction of 2,4-dimethoxybenzaldehyde with 3-fluorobenzylamine in the presence of a catalyst. The resulting intermediate is then reduced using a reducing agent such as sodium borohydride to yield the final product, (2,4-dimethoxybenzyl)(3-fluorobenzyl)amine.

Scientific Research Applications

(2,4-dimethoxybenzyl)(3-fluorobenzyl)amine has been the subject of several scientific studies due to its potential use in the development of new drugs. One study found that (2,4-dimethoxybenzyl)(3-fluorobenzyl)amine exhibited antiproliferative activity against human breast cancer cells, making it a promising candidate for the development of anticancer drugs.